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Compound of Interest

Compound Name: Cerium(IV) ammonium nitrate

Cat. No.: B239454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for leveraging cerium(IV) ammonium
nitrate (CAN) in continuous flow chemistry for efficient and scalable organic synthesis. The

following sections detail specific applications, experimental setups, and quantitative data to

facilitate the adoption of these methods in academic and industrial research environments.

Introduction to CAN in Flow Chemistry
Cerium(IV) ammonium nitrate is a powerful and versatile one-electron oxidizing agent widely

employed in organic synthesis.[1] Its applications include the oxidation of alcohols and phenols,

the formation of carbon-carbon and carbon-heteroatom bonds, and its use as a deprotection

reagent. When translated from traditional batch processes to continuous flow chemistry, the

use of CAN offers significant advantages, including enhanced heat and mass transfer,

improved reaction control, increased safety, and straightforward scalability. Flow chemistry

enables precise control over reaction parameters such as residence time, temperature, and

stoichiometry, leading to higher yields, improved selectivity, and more consistent product

quality.

Application 1: Oxidative Cyclization for the
Synthesis of Tetrahydrofurans
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The intramolecular oxidative cyclization of alcohols onto alkenes is a powerful method for the

synthesis of substituted tetrahydrofurans, which are common structural motifs in many natural

products and pharmaceuticals. Cerium(IV) ammonium nitrate can efficiently mediate this

transformation through a radical-mediated pathway.

Experimental Protocol
A solution of the unsaturated alcohol substrate in a suitable solvent (e.g., acetonitrile) and a

solution of cerium(IV) ammonium nitrate in the same solvent are prepared. The two solutions

are pumped at controlled flow rates into a T-mixer, and the resulting reaction mixture flows

through a heated reactor coil to achieve the desired residence time. The product stream is then

collected for analysis and purification.

Diagram of the Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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